Cas no 2639204-09-2 (8-Methoxyisoquinoline-6-carboxylic acid)

• Product Name: 8-Methoxyisoquinoline-6-carboxylic acid
• CAS No: 2639204-09-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5086086
• PubChem ID: 156022540
• Update Time: 2026-03-02

8-Methoxyisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methoxyisoquinoline-6-carboxylic acid
• E73785
• BS-47362
• 8-Methoxyisoquinoline-6-carboxylicacid
• SCHEMBL24985999
• DB-384486
• 8-Methoxy-6-isoquinolinecarboxylic acid
• 2639204-09-2

• Inchi： 1S/C11H9NO3/c1-15-10-5-8(11(13)14)4-7-2-3-12-6-9(7)10/h2-6H,1H3,(H,13,14)
• InChI Key： RKFXTDCPIBSKAV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC2C=CN=CC=21

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 8-Methoxyisoquinoline-6-carboxylic acid

Introduction to 8-Methoxyisoquinoline-6-carboxylic Acid (CAS No. 2639204-09-2)

8-Methoxyisoquinoline-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2639204-09-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic acid derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of both methoxy and carboxylic acid functional groups in its molecular framework imparts distinct chemical properties, making it a valuable scaffold for drug discovery and synthetic chemistry.

The isoquinoline core of this molecule is a well-documented motif in natural products and pharmacologically active agents. Isoquinoline derivatives are known for their diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methoxy group at the 8-position and a carboxylic acid moiety at the 6-position further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focusing on 8-methoxyisoquinoline-6-carboxylic acid due to its promising applications in medicinal chemistry. Its structural features make it an excellent candidate for designing novel therapeutic agents. For instance, studies have highlighted its potential in inhibiting specific enzymes and receptors involved in chronic diseases. The carboxylic acid group can be further functionalized to enhance binding affinity or to facilitate prodrug formulations, while the methoxy group can serve as a site for selective modifications.

One of the most compelling aspects of 8-methoxyisoquinoline-6-carboxylic acid is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For example, modifications at the 3- or 4-position of the isoquinoline ring have led to compounds with improved solubility and bioavailability. Such structural optimizations are crucial for translating laboratory findings into viable clinical candidates.

The synthesis of 8-methoxyisoquinoline-6-carboxylic acid itself presents an intriguing challenge for organic chemists. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods have made it possible to achieve more efficient and scalable syntheses. These improvements are essential for ensuring a steady supply of the compound for both research and industrial applications.

Recent computational studies have also shed light on the mechanistic aspects of 8-methoxyisoquinoline-6-carboxylic acid derivatives. Molecular modeling techniques have been employed to predict how these compounds interact with biological targets at the atomic level. Such insights are invaluable for rational drug design, allowing researchers to fine-tune molecular structures to maximize efficacy while minimizing off-target effects.

The pharmaceutical industry has taken note of these developments, with several companies investing in programs aimed at exploring the therapeutic potential of 8-methoxyisoquinoline-6-carboxylic acid derivatives. Early-stage clinical trials are underway for certain analogs that show promise in treating conditions such as neurodegenerative disorders and cancer. These trials not only validate the compound's relevance but also pave the way for future drug development initiatives.

Beyond its pharmaceutical applications, 8-methoxyisoquinoline-6-carboxylic acid has found utility in other scientific domains. Its unique chemical properties make it a useful tool in biochemical assays and as an intermediate in material science research. For instance, researchers have explored its use in developing luminescent probes for cellular studies, highlighting its versatility beyond traditional drug discovery contexts.

The environmental impact of synthesizing and utilizing 8-methoxyisoquinoline-6-carboxylic acid is another area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption. Such efforts align with broader industry trends toward eco-friendly chemical processes, ensuring that advancements in medicinal chemistry do not come at an environmental cost.

In conclusion, 8-methoxyisoquinoline-6-carboxylic acid (CAS No. 2639204-09-2) represents a fascinating compound with significant potential across multiple scientific disciplines. Its unique structure, combined with emerging research findings, positions it as a cornerstone molecule in modern drug discovery efforts. As our understanding of its biological activities continues to expand, so too will its applications in medicine and beyond.